Cas no 1251004-54-2 (2-[(Tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-5-carboxylic acid)

2-[(Tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-5-carboxylic acid is a bicyclic compound featuring a rigid azabicyclo[3.1.0]hexane scaffold, which is valuable in medicinal chemistry for its constrained geometry and potential bioactivity. The tert-butoxycarbonyl (Boc) protecting group enhances stability, facilitating handling and storage, while the carboxylic acid moiety offers versatility for further functionalization. This structure is particularly useful in peptide mimetics and drug discovery, where its fused ring system can improve binding affinity and metabolic stability. The compound serves as a key intermediate in synthesizing complex pharmacophores, enabling the development of novel therapeutics with optimized pharmacokinetic properties. Its well-defined stereochemistry also ensures reproducibility in synthetic applications.

2-[(Tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-5-carboxylic acid structure

1251004-54-2 structure

Product Name:2-[(Tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-5-carboxylic acid

CAS No:1251004-54-2

MF:C₁₁H₁₇NO₄

MW:227.2569835186

MDL:MFCD14581326

CID:2151087

PubChem ID:71756929

Update Time:2025-06-09

2-[(Tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-5-carboxylic acid
- 2-(tert-Butoxycarbonyl)-2-azabicyclo[3.1.0]hexane-5-carboxylic acid
- FCH3047676
- 2-Azabicyclo[3.1.0]hexane-2,5-dicarboxylic acid 2-tert-butyl ester
- EN300-115265
- BAC00454
- 2-Boc-2-azabicyclo[3.1.0]hexane-5-carboxylic acid
- AKOS026740745
- CS-0079050
- 1251004-54-2
- rac-(1R,5R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-5-carboxylic acid
- 2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[3.1.0]hexane-5-carboxylic acid
- BS-43079
- DB-364466
- 2-(tert-Butoxycarbonyl)-2-azabicyclo[3.1.0]hexane-5-carboxylicacid
- 2-[(Tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-5-carboxylic acid
- MDL： MFCD14581326
- Inchi： 1S/C11H17NO4/c1-10(2,3)16-9(15)12-5-4-11(8(13)14)6-7(11)12/h7H,4-6H2,1-3H3,(H,13,14)
- InChI Key： VWXMXVVMJQHITP-UHFFFAOYSA-N
- SMILES： OC(C12CCN(C(=O)OC(C)(C)C)C1C2)=O

Computed Properties

Exact Mass: 227.11575802g/mol
Monoisotopic Mass: 227.11575802g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 346
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.8
XLogP3: 0.8

2-[(Tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM470964-1g	2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-5-carboxylic acid	1251004-54-2	95%+	1g	$1284	2023-01-02
eNovation Chemicals LLC	D657320-100mg	2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-5-carboxylic acid	1251004-54-2	97%	100mg	$275	2024-07-21
eNovation Chemicals LLC	D657320-250MG	2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-5-carboxylic acid	1251004-54-2	97%	250mg	$445	2024-07-21
eNovation Chemicals LLC	D657320-500MG	2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-5-carboxylic acid	1251004-54-2	97%	500mg	$745	2024-07-21
eNovation Chemicals LLC	D657320-1G	2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-5-carboxylic acid	1251004-54-2	97%	1g	$1115	2024-07-21
eNovation Chemicals LLC	D657320-5G	2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-5-carboxylic acid	1251004-54-2	97%	5g	$3350	2024-07-21
TRC	B699505-1mg	2-[(Tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-5-carboxylic Acid	1251004-54-2		1mg	$ 190.00	2023-04-18
TRC	B699505-10mg	2-[(Tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-5-carboxylic Acid	1251004-54-2		10mg	$ 1499.00	2023-04-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ1024-100MG	2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-5-carboxylic acid	1251004-54-2	97%	100MG	￥ 1,485.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ1024-250MG	2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-5-carboxylic acid	1251004-54-2	97%	250MG	￥ 2,376.00	2023-03-31